Cas no 494799-72-3 (1H-Indole-6-carboxylic acid, 3-cyclohexyl-1-methyl-2-phenyl-)

• Product Name: 1H-Indole-6-carboxylic acid, 3-cyclohexyl-1-methyl-2-phenyl-
• CAS No: 494799-72-3
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• CID: 1521835
• Update Time: 2024-08-23

1H-Indole-6-carboxylic acid, 3-cyclohexyl-1-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 3-cyclohexyl-1-methyl-2-phenyl-

• Inchi： 1S/C22H23NO2/c1-23-19-14-17(22(24)25)12-13-18(19)20(15-8-4-2-5-9-15)21(23)16-10-6-3-7-11-16/h3,6-7,10-15H,2,4-5,8-9H2,1H3,(H,24,25)
• InChI Key： BTHWMJUPMGCKFS-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(C(O)=O)=C2)C(C2CCCCC2)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 333.17299

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 557.4±38.0 °C(Predicted)
• PSA: 42.23
• pka: 4.55±0.30(Predicted)